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Compound of Interest

Compound Name: 3-(Dimethylamino)propanamide

CAS No.: 20101-88-6

Cat. No.: B3188213

Get Quote

For researchers and professionals in drug development, a comprehensive understanding of the

safety and handling of all chemical reagents is paramount. This guide provides an in-depth look

at the safety data for 3-(Dimethylamino)propanamide, with a focus on ensuring safe

laboratory practices.

A critical point of clarification is the distinction between 3-(Dimethylamino)propanamide and a

similarly named compound, 3-Dimethylaminopropylamine. These are distinct chemical entities

with different structures, properties, and safety profiles. This guide will focus on the available

safety information for derivatives of 3-(Dimethylamino)propanamide.

Section 1: Chemical Identification and Properties
It is crucial to accurately identify the specific chemical being used. Multiple derivatives of 3-
(Dimethylamino)propanamide exist. A common variant found in chemical supplier databases

is 3-(dimethylamino)-N,N-dimethyl-propanamide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3188213#bc-rfq
https://www.benchchem.com/product/b3188213/docs?utm_src=pdf-body#navigating-the-safety-profile-of-3-dimethylamino-propanamide-a-technical-guide
https://www.benchchem.com/product/b3188213/docs?utm_src=pdf-body#navigating-the-safety-profile-of-3-dimethylamino-propanamide-a-technical-guide
https://www.benchchem.com/product/b3188213/docs?utm_src=pdf-body#navigating-the-safety-profile-of-3-dimethylamino-propanamide-a-technical-guide
https://www.benchchem.com/product/b3188213/docs?utm_src=pdf-body#navigating-the-safety-profile-of-3-dimethylamino-propanamide-a-technical-guide
https://www.benchchem.com/product/b3188213/docs?utm_src=pdf-body#navigating-the-safety-profile-of-3-dimethylamino-propanamide-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3188213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name
3-(dimethylamino)-N,N-

dimethyl-propanamide
[1][2]

Synonyms
3-(Dimethylamino)-N,N-

dimethylpropionamide
[1][3]

CAS Number 17268-47-2 [1][2][4]

Molecular Formula C7H16N2O [1][4]

Molecular Weight 144.21 g/mol [1][3][5]

Physical Form Liquid [2]

Another related compound is 3-(Dimethylamino)propanamide, with a different molecular

formula and CAS number.

Property Value Source

Chemical Name 3-(dimethylamino)propanamide [6]

CAS Number 20101-88-6 [6]

Molecular Formula C5H12N2O [6]

Molecular Weight 116.16 g/mol [6]

Given the potential for ambiguity, it is imperative to cross-reference the CAS number on the

manufacturer's label and Safety Data Sheet (SDS) with the intended reagent.

Section 2: Hazard Identification and GHS
Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. For 3-(dimethylamino)-N,N-

dimethyl-propanamide (CAS 17268-47-2), the following GHS classifications have been

identified:
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H302: Harmful if swallowed[2]

H315: Causes skin irritation[2]

H319: Causes serious eye irritation[2]

The corresponding GHS pictogram is the exclamation mark (GHS07).[2] The signal word for

this chemical is "Warning".[2]

For 3-(Dimethylamino)propanamide (CAS 20101-88-6), the GHS classifications are:

H302: Harmful if swallowed[6]

H315: Causes skin irritation[6]

H319: Causes serious eye irritation[6]

H335: May cause respiratory irritation[6]

The following diagram illustrates the GHS hazard pictograms and their general meanings.

GHS07: Exclamation Mark

!

Irritant (skin and eye)
Skin Sensitizer

Acute Toxicity (harmful)
Narcotic Effects

Respiratory Tract Irritant

Click to download full resolution via product page

Caption: GHS Pictogram for Irritants and other hazards.

Section 3: Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize risk.

Handling
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Work in a well-ventilated area, preferably under a chemical fume hood.[1][7]

Avoid contact with skin and eyes.[1][7]

Wear appropriate Personal Protective Equipment (PPE), including safety glasses or goggles,

chemical-resistant gloves, and a lab coat.[1]

Do not eat, drink, or smoke when using this product.[8]

Wash hands thoroughly after handling.[8][9][10]

Storage
Store in a cool, dry, and well-ventilated area.[1]

Keep containers tightly closed.[1]

Store away from incompatible materials such as acids and strong oxidizing agents.[1][11][12]

Some sources recommend refrigerated storage.[2] Always follow the manufacturer's specific

storage temperature recommendations.

The following workflow outlines the essential steps for safe handling of 3-
(Dimethylamino)propanamide.
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Start: Prepare to handle
3-(Dimethylamino)propanamide

Assess Hazards:
Review SDS and GHS pictograms

Don Appropriate PPE:
- Safety Goggles

- Chemical-resistant Gloves
- Lab Coat

Prepare Workstation:
- Ensure fume hood is operational

- Verify availability of emergency equipment

Handle Chemical:
- Avoid inhalation, ingestion, and skin/eye contact

Cleanup and Waste Disposal:
- Decontaminate work surfaces

- Dispose of waste according to institutional protocols

Proper Storage:
- Tightly sealed container

- Cool, dry, well-ventilated area

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of chemical reagents.
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Section 4: Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1][7][13]

In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention.[1][13]

In case of eye contact: Rinse immediately and cautiously with plenty of water for at least 15

minutes, also under the eyelids. Remove contact lenses, if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][7][13]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1][9][13]

Fire-Fighting Measures
While specific fire-fighting data for 3-(Dimethylamino)propanamide derivatives is limited in

the provided search results, general procedures for chemical fires should be followed.

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8][14]

Protective equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[7][8]

Accidental Release Measures
Ensure adequate ventilation and evacuate personnel from the area.[7]

Remove all sources of ignition.[7]

Wear appropriate personal protective equipment.[7]
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Absorb the spill with an inert absorbent material (e.g., sand, earth) and place it in a suitable,

closed container for disposal.[7][15]

Do not let the product enter drains.[16][17]

The decision-making process for responding to a chemical spill is illustrated in the diagram

below.
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Chemical Spill Detected

Assess the Situation:
- Identify the chemical
- Estimate the spill size

- Identify immediate hazards

Is it a major spill?

Evacuate the area and
notify emergency services

Yes
Are you trained and equipped

to handle the spill?

No

Report the incident
according to institutional policy

No

Contain the spill
using appropriate absorbents

Yes

Neutralize (if applicable)
and clean the affected area

Dispose of waste
in labeled, sealed containers

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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